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Compound of Interest

Compound Name:
(2,4-Dichloro-6-

hydroxyphenyl)boronic acid

Cat. No.: B1389283 Get Quote

(2,4-Dichloro-6-hydroxyphenyl)boronic acid is classified as a hazardous substance. The

primary risks involve irritation to the skin, eyes, and respiratory system, as well as oral toxicity.

[5] The causality behind these classifications stems from the compound's ability to interact with

biological macromolecules, a property related to its function as a Lewis acid and its capacity for

covalent bonding.

Table 1: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

Skin Corrosion / Irritation Category 2
H315: Causes skin irritation[6]

[7][8]

Serious Eye Damage / Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[6][7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[5][6]

Signal Word:Warning[8]
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The logical flow from hazard identification to laboratory practice is critical. The identified

hazards directly dictate the minimum required personal protective equipment (PPE) and

engineering controls detailed in subsequent sections.
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Identified Chemical Hazards Mandated Safety Controls

H315: Skin Irritation Gloves & Lab Coat necessitates 

H319: Eye Irritation Safety Goggles / Face Shield necessitates 

H335: Respiratory Irritation Fume Hood / LEV necessitates 

H302: Harmful if Swallowed Avoid Ingestion necessitates 
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Hierarchy of Hazard Controls

Elimination (Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs)

Personal Protective Equipment
(Least Effective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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